Cas no 35212-95-4 (Methyl 4-Chlorobenzobthiophene-2-carboxylate)

Methyl 4-Chlorobenzobthiophene-2-carboxylate is a versatile organic compound with significant applications in the synthesis of pharmaceuticals and agrochemicals. Its unique structure and functional groups offer high stability and reactivity, facilitating efficient transformations in chemical reactions. This compound is particularly valued for its potential in the development of novel therapeutic agents and herbicides, contributing to advancements in drug discovery and agricultural productivity.
Methyl 4-Chlorobenzobthiophene-2-carboxylate structure
35212-95-4 structure
Product Name:Methyl 4-Chlorobenzobthiophene-2-carboxylate
CAS No:35212-95-4
MF:C10H7ClO2S
MW:226.679380655289
MDL:MFCD07371546
CID:295468
PubChem ID:22473622
Update Time:2025-06-20

Methyl 4-Chlorobenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylicacid, 4-chloro-, methyl ester
    • 4-Chloro-benzo[b]thiophene-2-carboxylic acid methyl ester
    • METHYL 4-CHLORO-1-BENZOTHIOPHENE-2-CARBOXYLATE
    • Methyl 4-chlorobenzo[b]thiophene-2-carboxylate
    • SB36782
    • SCHEMBL828439
    • MFCD07371546
    • Methyl4-chlorobenzo[b]thiophene-2-carboxylate
    • A874712
    • 4-Chlorobenzo[b]thiophene-2-carboxylic acid methyl ester
    • 35212-95-4
    • CKXPDFHEOUVFRD-UHFFFAOYSA-N
    • 9Z-0922
    • AKOS005071537
    • DTXSID10625900
    • FT-0680761
    • Z24220486
    • 4-CHLORO-BENZO[B]THIOPHENE-2-CARBOXYLICACIDMETHYLESTER
    • J-522334
    • ALBB-028253
    • Benzo[b]thiophene-2-carboxylic acid, 4-chloro-, methyl ester
    • G83410
    • STL474498
    • DB-069168
    • Methyl 4-Chlorobenzobthiophene-2-carboxylate
    • MDL： MFCD07371546
    • Inchi： 1S/C10H7ClO2S/c1-13-10(12)9-5-6-7(11)3-2-4-8(6)14-9/h2-5H,1H3
    • InChI Key： CKXPDFHEOUVFRD-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC2=C1C=C(C(=O)OC)S2

Computed Properties

  • Exact Mass: 225.98600
  • Monoisotopic Mass: 225.9855283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.392
  • Melting Point: 95-97°
  • Boiling Point: 338.693°C at 760 mmHg
  • Flash Point: 158.636°C
  • Refractive Index: 1.646
  • PSA: 54.54000
  • LogP: 3.34130

Methyl 4-Chlorobenzobthiophene-2-carboxylate Security Information

  • HazardClass：IRRITANT

Methyl 4-Chlorobenzobthiophene-2-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-Chlorobenzobthiophene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Methyl 4-chlorobenzo[b]thiophene-2-carboxylate
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M305140-5g
Methyl 4-Chlorobenzo[b]thiophene-2-carboxylate
 35212-95-4
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 $ 315.00 2022-06-04
TRC
M305140-10g
Methyl 4-Chlorobenzo[b]thiophene-2-carboxylate
 35212-95-4
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 $586.00 2023-05-17
Apollo Scientific
OR15352-1g
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